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Compound of Interest

Compound Name: 5-Acetyliminodibenzyl

Cat. No.: B081514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-
Acetyliminodibenzyl, a key intermediate in the development of various pharmaceutical

compounds. This document details the chemical properties, reaction parameters, and a step-

by-step experimental protocol for the acetylation of iminodibenzyl.

Introduction
5-Acetyliminodibenzyl, also known as 5-acetyl-10,11-dihydro-5H-dibenzo[b,f]azepine, is a

crucial synthetic intermediate. Its dibenzazepine core structure is foundational for a range of

neurologically active compounds and other therapeutic agents. The addition of an acetyl group

to the nitrogen atom of the iminodibenzyl moiety is a primary step in the synthesis of more

complex molecules, such as certain tricyclic antidepressants and antipsychotics. This guide

focuses on the direct acetylation of iminodibenzyl to yield 5-Acetyliminodibenzyl.

Chemical Properties and Data
A summary of the key chemical data for the reactant and product is provided below for easy

reference.
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Compoun
d

Chemical
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearan
ce

Iminodiben

zyl

10,11-

Dihydro-

5H-

dibenzo[b,f

]azepine

494-19-9 C₁₄H₁₃N 195.26 105-108

Yellowish

to beige

crystalline

powder

5-

Acetylimino

dibenzyl

1-(10,11-

Dihydro-

5H-

dibenzo[b,f

]azepin-5-

yl)ethanon

e

13080-75-

6
C₁₆H₁₅NO 237.30 95-97[1][2]

White to

yellowish

crystals or

crystalline

powder[3]

Synthesis of 5-Acetyliminodibenzyl
The most common and effective method for the synthesis of 5-Acetyliminodibenzyl from

iminodibenzyl is through N-acetylation using acetic anhydride.[3] This reaction is a nucleophilic

acyl substitution where the nitrogen atom of the iminodibenzyl acts as a nucleophile, attacking

the electrophilic carbonyl carbon of the acetic anhydride.

Reaction Scheme
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Iminodibenzyl + Acetic Anhydride → 5-Acetyliminodibenzyl + Acetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of 5-Acetyliminodibenzyl from Iminodibenzyl:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081514#synthesis-of-5-acetyliminodibenzyl-from-
iminodibenzyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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